Cas no 1354938-19-4 (4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354938-19-4
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD21335366
• CID: 5218007
• Update Time: 2026-03-06

4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)-

• MDL： MFCD21335366
• Inchi： 1S/C18H17N3O2/c1-22-13-9-7-12(8-10-13)15-11-16(21-18(19)20-15)14-5-3-4-6-17(14)23-2/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： YFDILCJTXLLSDM-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2OC)=N1

Additional information on 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

4-(2-Methoxyphenyl)-6-(4-Methoxyphenyl)Pyrimidin-2-amine: A Comprehensive Overview

4-(2-Methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354938-19-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is characterized by a pyrimidine core substituted with two methoxyphenyl groups at the 4 and 6 positions, and an amino group at the 2 position. This unique arrangement of functional groups imparts specific physicochemical properties that contribute to its biological activities. The methoxy groups enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution within the body. The amino group at the 2 position provides a reactive site for potential interactions with biological targets.

The synthesis of 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been reported using various methodologies. One common approach involves the condensation of 2-chloro-4,6-dimethylpyrimidine with 2-methoxybenzaldehyde and 4-methoxybenzaldehyde in the presence of a base such as potassium carbonate. This reaction typically proceeds via a multicomponent reaction (MCR) mechanism, yielding the desired product in good yields. Another method involves the reaction of 2-amino-4,6-dichloropyrimidine with 2-methoxyaniline and 4-methoxyaniline in an appropriate solvent under reflux conditions.

Recent research has focused on elucidating the biological activities of 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or cellular pathways essential for viral propagation.

In addition to its antiviral properties, 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has demonstrated significant anticancer activity in vitro and in vivo. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer effects are attributed to its ability to modulate multiple signaling pathways involved in cell proliferation, survival, and apoptosis. For instance, it has been reported to inhibit the activation of Akt/mTOR signaling pathway, which is frequently dysregulated in many types of cancer.

The anti-inflammatory properties of 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine have also been investigated. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, 4-(2-methoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 1354938-19-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for addressing unmet medical needs in various disease areas.